Cas no 129664-11-5 (2-(4-methylpiperazin-1-yl)-4-(2-phenylethoxy)quinazoline (2E)-but-2-enedioate)

• Product Name: 2-(4-methylpiperazin-1-yl)-4-(2-phenylethoxy)quinazoline (2E)-but-2-enedioate
• CAS No: 129664-11-5
• MF: C₂₅H₂₈N₄O₅
• MW: 464.513626098633
• CID: 1224616
• PubChem ID: 6449170
• Update Time: 2025-04-20

2-(4-methylpiperazin-1-yl)-4-(2-phenylethoxy)quinazoline (2E)-but-2-enedioate Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylpiperazin-1-yl)-4-(2-phenylethoxy)quinazoline (2E)-but-2-enedioate
• (E)-but-2-enedioic acid,2-(4-methylpiperazin-1-yl)-4-(2-phenylethoxy)quinazoline
• 2-(4-Methyl-1-piperazinyl)-4-phenethyloxyquinazoline fumarate
• 129664-11-5
• Quinazoline, 2-(4-methyl-1-piperazinyl)-4-(2-phenylethoxy)-, (E)-2-butenedioate (1:1)

• Inchi： 1S/C21H24N4O.C4H4O4/c1-24-12-14-25(15-13-24)21-22-19-10-6-5-9-18(19)20(23-21)26-16-11-17-7-3-2-4-8-17;5-3(6)1-2-4(7)8/h2-10H,11-16H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
• InChI Key： OFKGFFCLZFRUGT-WLHGVMLRSA-N
• SMILES： O(CCC1C=CC=CC=1)C1C2C=CC=CC=2N=C(N=1)N1CCN(C)CC1.OC(/C=C/C(=O)O)=O

Computed Properties

• Exact Mass: 464.20614
• Monoisotopic Mass: 464.20597001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 539
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 116.09